2-(3-Carboxy-4-chlorophenyl)-5-fluorobenzoic acid, 95%

• IUPAC Name: 5-(2-carboxy-4-fluorophenyl)-2-chlorobenzoic acid
• InChI: InChI=1S/C14H8ClFO4/c15-12-4-1-7(5-11(12)14(19)20)9-3-2-8(16)6-10(9)13(17)18/h1-6H,(H,17,18)(H,19,20)
• InChI Key: MFNSKJCODHIDKD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=C(C=C2)F)C(=O)O)C(=O)O)Cl
• Molecular Formula: C14H8ClFO4
• DSSTOX Substance ID: DTXSID00691710
• Molecular Weight: 294.66 g/mol
• CAS RN: 1262005-40-2

Description

2-(3-Carboxy-4-chlorophenyl)-5-fluorobenzoic acid (2-CFCPBA) is an organic compound with a wide range of applications in the scientific research field. It is a white crystalline solid that is soluble in water, ethanol and acetonitrile. This compound has been used in the synthesis of various pharmaceuticals, such as anticonvulsants and anti-inflammatory agents. It is also used in the production of dyes, pigments and other compounds.

Mechanism of Action

2-(3-Carboxy-4-chlorophenyl)-5-fluorobenzoic acid, 95% is believed to act as an activator of certain enzymes, such as cytochrome P450. It is also thought to inhibit the activity of certain enzymes, such as histone deacetylase. Its mechanism of action is still being studied and is not yet fully understood.
Biochemical and Physiological Effects
2-(3-Carboxy-4-chlorophenyl)-5-fluorobenzoic acid, 95% has been found to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory and anticonvulsant activity, as well as to have an inhibitory effect on the activity of certain enzymes. It has also been found to have an effect on the regulation of gene expression and to have an effect on the regulation of cell growth and differentiation.

Advantages and Limitations for Lab Experiments

2-(3-Carboxy-4-chlorophenyl)-5-fluorobenzoic acid, 95% is a relatively easy compound to synthesize and is widely used in scientific research. It has a high purity level and is relatively stable, making it suitable for use in lab experiments. However, it has been found to be toxic at high concentrations and should be handled with care.

Future Directions

Given its wide range of applications, there are a number of potential future directions for research involving 2-(3-Carboxy-4-chlorophenyl)-5-fluorobenzoic acid, 95%. These could include further studies into its mechanism of action, its biochemical and physiological effects, and its use in the synthesis of pharmaceuticals and other compounds. Additionally, further research could be conducted into its use in the production of dyes and pigments, as well as its potential applications in the field of biotechnology. Additionally, further research could be conducted into its potential toxicity and safety issues.

Synthesis Methods

2-(3-Carboxy-4-chlorophenyl)-5-fluorobenzoic acid, 95% is synthesized by reacting 4-chlorophenol with 5-fluorobenzoic acid in the presence of an aqueous solution of sodium hydroxide. The reaction is carried out at a temperature of 80-90°C for 3-4 hours. This method yields a product with a purity of 95%.

Scientific Research Applications

2-(3-Carboxy-4-chlorophenyl)-5-fluorobenzoic acid, 95% has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals and other compounds. It has been used in the synthesis of anticonvulsants and anti-inflammatory agents, as well as in the production of dyes and pigments. It has also been used in the synthesis of organic compounds, such as polymers and polysaccharides.